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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C2,15N

Cat. No.: B559569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core applications and methodologies surrounding

the use of N-(9-Fluorenylmethoxycarbonyl)-glycine-¹³C₂,¹⁵N (Fmoc-Gly-OH-¹³C₂,¹⁵N), a stable

isotope-labeled amino acid crucial for advanced research in proteomics, drug discovery, and

structural biology. This document provides a comprehensive overview of its commercial

suppliers, key properties, and detailed protocols for its application in peptide synthesis, Nuclear

Magnetic Resonance (NMR), and Mass Spectrometry (MS).

Introduction to Fmoc-Gly-OH-¹³C₂,¹⁵N
Fmoc-Gly-OH-¹³C₂,¹⁵N is a derivative of the amino acid glycine, strategically labeled with heavy

isotopes of carbon (¹³C) at both the alpha-carbon and the carbonyl carbon, and with a heavy

isotope of nitrogen (¹⁵N) at the amino group. The fluorenylmethyloxycarbonyl (Fmoc) protecting

group on the nitrogen atom makes it ideal for solid-phase peptide synthesis (SPPS). This

isotopic labeling does not alter the chemical properties of the glycine residue but provides a

distinct mass and nuclear spin signature, enabling precise tracking and quantification in

complex biological samples.[1] Its primary applications lie in quantitative proteomics, detailed

structural analysis of peptides and proteins by NMR, and metabolic studies.[1]

Commercial Availability
A variety of chemical suppliers offer Fmoc-Gly-OH-¹³C₂,¹⁵N, ensuring its accessibility for the

research community. Key suppliers include:
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Sigma-Aldrich (Merck): A prominent supplier of research chemicals, offering Fmoc-Gly-OH-

¹³C₂,¹⁵N with high isotopic purity.[2][3]

Cambridge Isotope Laboratories, Inc.: Specializes in stable isotope-labeled compounds and

provides highly enriched Fmoc-Gly-OH-¹³C₂,¹⁵N for NMR and MS applications.[4]

MedchemExpress: A supplier of a wide range of research chemicals and biochemicals,

including various isotopically labeled amino acids.

Benchchem: Offers a range of fine chemicals and building blocks for research and

development, including Fmoc-Gly-OH-¹³C₂,¹⁵N.

Anaspec: Provides a comprehensive catalog of peptides, antibodies, and reagents for life

science research, including heavy-isotope labeled amino acids.

ChemPep: A supplier of peptides, amino acid derivatives, and reagents for peptide synthesis.

EvitaChem: Offers a portfolio of chemical products for research and development.

Ambeed: A supplier of building blocks and intermediates for chemical synthesis.

Researchers should consult individual supplier specifications for details on pricing, availability,

and packaging options.

Quantitative Data and Physical Properties
The key quantitative data for Fmoc-Gly-OH-¹³C₂,¹⁵N are summarized in the table below,

compiled from various supplier technical data sheets.
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Property Value Source

Chemical Formula
C₁₇H₁₅NO₄ (with ¹³C₂ and ¹⁵N

isotopes)
--INVALID-LINK--

Molecular Weight 300.28 g/mol --INVALID-LINK--

CAS Number 285978-13-4 --INVALID-LINK--

Isotopic Purity (¹³C) Typically ≥99 atom % --INVALID-LINK--

Isotopic Purity (¹⁵N) Typically ≥98 atom % --INVALID-LINK--

Appearance White to off-white solid --INVALID-LINK--

Melting Point 174-175 °C --INVALID-LINK--

Solubility

Soluble in organic solvents

such as DMF,

dichloromethane, and

acetonitrile.

--INVALID-LINK--

Storage Conditions
2-8°C, desiccated, and

protected from light.
--INVALID-LINK--

Experimental Protocols and Methodologies
The unique properties of Fmoc-Gly-OH-¹³C₂,¹⁵N make it a versatile tool in various experimental

contexts. Below are detailed methodologies for its primary applications.

Solid-Phase Peptide Synthesis (SPPS)
The incorporation of Fmoc-Gly-OH-¹³C₂,¹⁵N into a peptide sequence follows the standard

principles of Fmoc-based SPPS. The workflow involves the iterative deprotection of the Fmoc

group and coupling of the next amino acid.
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Figure 1: General workflow for solid-phase peptide synthesis incorporating Fmoc-Gly-OH-

¹³C₂,¹⁵N.

Resin Preparation: Start with a suitable solid support resin (e.g., Rink Amide or Wang resin)

and perform the initial Fmoc deprotection of the attached amino acid or linker.

Activation of Fmoc-Gly-OH-¹³C₂,¹⁵N: In a separate vessel, dissolve Fmoc-Gly-OH-¹³C₂,¹⁵N (3

equivalents relative to the resin loading capacity), a coupling agent such as HBTU (2.9

equivalents), and HOBt (3 equivalents) in N,N-Dimethylformamide (DMF). Add a base,

typically N,N-Diisopropylethylamine (DIEA) (6 equivalents), to the activation mixture.

Coupling Reaction: Add the activated amino acid solution to the deprotected resin. Agitate

the reaction vessel at room temperature for 1-2 hours to ensure complete coupling. The

progress of the reaction can be monitored using a Kaiser test.

Washing: After the coupling is complete, thoroughly wash the resin with DMF to remove

excess reagents and byproducts.

Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 15-30

minutes to remove the Fmoc group from the newly added glycine residue, preparing it for the

next coupling cycle.

Cleavage and Purification: Once the peptide synthesis is complete, cleave the peptide from

the resin and remove the side-chain protecting groups using a cleavage cocktail, typically

containing trifluoroacetic acid (TFA). The crude peptide is then purified using reverse-phase

high-performance liquid chromatography (RP-HPLC).
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Peptides containing ¹³C and ¹⁵N labeled glycine residues are powerful tools for structural and

dynamic studies using NMR spectroscopy. The isotopic labels provide specific signals that can

be used to resolve overlapping resonances and to probe the local environment of the glycine

residue.
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Figure 2: Workflow for NMR structural analysis of a peptide containing ¹³C,¹⁵N-labeled glycine.
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¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): This is a fundamental 2D NMR

experiment that correlates the amide proton with its directly bonded nitrogen. For a peptide

containing ¹³C,¹⁵N-labeled glycine, a specific cross-peak will appear in the HSQC spectrum

corresponding to the glycine amide group, aiding in resonance assignment.

Triple-Resonance Experiments (e.g., HNCACB, CBCA(CO)NH): These 3D NMR

experiments are used to link sequential amino acid residues in a peptide chain, forming the

basis for backbone resonance assignment. The ¹³C and ¹⁵N labels in the glycine residue

provide crucial starting points or confirmation points in this assignment process.

Solid-State NMR (ssNMR): For studying peptides in a solid or aggregated state, such as

amyloid fibrils, ssNMR is employed. Isotopic labeling is essential for these experiments to

obtain structural information. The ¹³C chemical shifts of the glycine carbonyl and alpha-

carbons are sensitive to the local secondary structure (e.g., α-helix vs. β-sheet).

Mass Spectrometry (MS) for Quantitative Proteomics
The primary application of Fmoc-Gly-OH-¹³C₂,¹⁵N in mass spectrometry is for quantitative

proteomics, often using a strategy known as Stable Isotope Labeling with Amino Acids in Cell

Culture (SILAC) or by spiking known quantities of a labeled synthetic peptide into a sample as

an internal standard for absolute quantification.
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Figure 3: Workflow for quantitative proteomics using a ¹³C,¹⁵N-labeled peptide standard.

In a typical quantitative proteomics experiment, a protein of interest is digested into smaller

peptides. A synthetic peptide, identical in sequence to one of the resulting tryptic peptides but

containing the ¹³C,¹⁵N-labeled glycine, is added to the sample in a known amount. During LC-

MS/MS analysis, the labeled and unlabeled peptides co-elute but are distinguishable by their
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mass difference. By comparing the peak intensities of the labeled (heavy) and unlabeled (light)

peptides, the absolute quantity of the target protein in the original sample can be determined.

Application in Signaling Pathway Analysis
While direct examples of signaling pathways elucidated specifically using Fmoc-Gly-OH-

¹³C₂,¹⁵N are not readily available in the searched literature, the application of isotopically

labeled peptides is a well-established method for studying post-translational modifications

(PTMs) and protein-protein interactions within signaling cascades. For instance, a labeled

peptide corresponding to a phosphorylation site on a kinase substrate can be used to quantify

the activity of that kinase in response to a specific signal.
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Figure 4: Logical workflow for a kinase activity assay using a ¹³C,¹⁵N-labeled substrate

peptide.

Conclusion
Fmoc-Gly-OH-¹³C₂,¹⁵N is an indispensable tool for modern biochemical and pharmaceutical

research. Its commercial availability and well-established incorporation into synthetic peptides

provide researchers with a robust method for a wide range of applications, from the detailed

structural characterization of biomolecules to the precise quantification of proteins in complex

biological systems. The methodologies outlined in this guide offer a foundation for the effective

utilization of this powerful research reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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